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Compound of Interest

Compound Name: 2-Naphthalenesulfonyl chloride

Cat. No.: B1194188

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-naphthalenesulfonyl chloride, a key
reagent in organic synthesis and analytical chemistry. It covers its chemical identity,
physicochemical properties, and common applications, with a focus on its utility in drug
development and analytical sciences.

Chemical Identity and Synonyms

2-Naphthalenesulfonyl chloride is an organosulfur compound widely used as an intermediate
in the synthesis of dyes and pharmaceuticals and as a derivatizing agent.[1] To facilitate
comprehensive literature and database searches, a list of its synonyms and chemical identifiers

is provided below.
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Identifier Type Value Source
naphthalene-2-sulfonyl
IUPAC Name ] PubChem|[2]
chloride
Chemical Bull Pvt. Ltd.[1],
CAS Number 93-11-8
PubChem[2]
EC Number 202-219-9 PubChem|[2], Sigma-Aldrich
PubChem[2], Fisher
PubChem CID 7125 o
Scientific[3]
UNII W3N8WRJ279 PubChem[2]
Beilstein/REAXYS 641898 Sigma-Aldrich
PubChem[2], Fisher
MDL Number MFCD00004087 S
Scientific[3]
OPECTNGATDYLSS- ] ]
InChl Key PubChem|[2], Sigma-Aldrich
UHFFFAOYSA-N
C1=CC=C2C=C(C=CC2=C1)S . .
SMILES PubChem][2], Sigma-Aldrich

(=0)(=0)Cl

Common Synonyms

Naphthalene-2-sulfonyl

chloride

Chemical Bull Pvt. Ltd.[1],
PubChem[2]

Beta-Naphthalenesulfonyl

chloride

Chemical Bull Pvt. Ltd.[1],
PubChem|[2]

2-Naphthylsulfonyl chloride

Chemical Bull Pvt. Ltd.[1],
PubChem][2]

Naphthalene-2-sulfonic acid

chloride

PubChem[2], Cheméo[4]

2-Naphthalenylsulfonyl
chloride

PubChem[2], Cheméo[4]

Physicochemical Properties
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The physical and chemical properties of 2-naphthalenesulfonyl chloride are critical for its
handling, storage, and application in experimental settings.

Property Value Source

Chemical Bull Pvt. Ltd.[1],

Molecular Formula C10H7CIO2S
PubChem|[2]
Molecular Weight 226.68 g/mol PubChem[2], Sigma-Aldrich
White to light yellow )
Appearance Tokyo Chemical Industry
powder/crystal
Chemical Bull Pvt. Ltd.[1],
Melting Point 74-76 °C Sigma-Aldrich,
ChemicalBook][5]
. . Sigma-Aldrich,
Boiling Point 147.7 °C @ 0.6 mmHg )
ChemicalBook[5]
Purity >98.0% (GC) Tokyo Chemical Industry
Vapor Pressure 0.004 Pa @ 25 °C ChemicalBook][5]

Experimental Protocols and Applications

2-Naphthalenesulfonyl chloride is a versatile reagent. Its sulfonyl chloride group readily
reacts with primary and secondary amines, making it valuable for both synthesis and analysis.

A key application in drug development is its use as a "capping reagent." For instance, it has
been employed to convert histamine, a potent agonist at all histamine receptor subtypes, into a
selective Hs-receptor antagonist. This chemical modification is crucial for developing
therapeutic agents with high specificity.

Logical Workflow: From Agonist to Antagonist
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Figure 1: Agonist to Antagonist Conversion Workflow
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Figure 1: Agonist to Antagonist Conversion Workflow

In analytical chemistry, 2-naphthalenesulfonyl chloride is used for the pre-column
derivatization of compounds containing primary or secondary amine groups, such as the
antibiotic neomycin sulfate. This process attaches a naphthalene moiety, which is highly UV-
absorbent, to the analyte. This significantly enhances the analyte's detectability by UV
detectors in High-Performance Liquid Chromatography (HPLC) systems, allowing for sensitive

guantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Naphthalenesulfonyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194188#synonyms-for-2-naphthalenesulfonyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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